Isoplysin A
Isoplysin A
Isoplysin A is a natural product found in Aplysina with data available.
Brand Name:
Vulcanchem
CAS No.:
158761-04-7
VCID:
VC21140000
InChI:
InChI=1S/C14H14N4O/c1-15-14-17-13(19)12(18(14)2)7-9-8-16-11-6-4-3-5-10(9)11/h3-8,19H,1-2H3,(H,15,17)/b9-7+
SMILES:
CNC1=NC(=C(N1C)C=C2C=NC3=CC=CC=C32)O
Molecular Formula:
C14H14N4O
Molecular Weight:
254.29 g/mol
Isoplysin A
CAS No.: 158761-04-7
Cat. No.: VC21140000
Molecular Formula: C14H14N4O
Molecular Weight: 254.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isoplysin A is a natural product found in Aplysina with data available. |
|---|---|
| CAS No. | 158761-04-7 |
| Molecular Formula | C14H14N4O |
| Molecular Weight | 254.29 g/mol |
| IUPAC Name | 5-[(Z)-indol-3-ylidenemethyl]-1-methyl-2-(methylamino)imidazol-4-ol |
| Standard InChI | InChI=1S/C14H14N4O/c1-15-14-17-13(19)12(18(14)2)7-9-8-16-11-6-4-3-5-10(9)11/h3-8,19H,1-2H3,(H,15,17)/b9-7+ |
| Standard InChI Key | UVIKYYAHZODERH-KPKJPENVSA-N |
| Isomeric SMILES | CNC1=NC(=O)/C(=C\C2=CNC3=CC=CC=C32)/N1C |
| SMILES | CNC1=NC(=C(N1C)C=C2C=NC3=CC=CC=C32)O |
| Canonical SMILES | CNC1=NC(=O)C(=CC2=CNC3=CC=CC=C32)N1C |
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